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Compound of Interest

Compound Name: 2-Phenylcyclopentanol

Cat. No.: B3023607

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific toxicological data for 2-Phenylcyclopentanol is limited in publicly
available literature. This technical guide provides a comprehensive overview based on
available information for the substance and its structurally similar compounds, such as
Phenylcyclohexane. The data from these analogues are used to infer the potential toxicological
profile of 2-Phenylcyclopentanol and should be interpreted with caution. Further studies
specifically on 2-Phenylcyclopentanol are necessary for a definitive risk assessment.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 2-Phenylcyclopentanol is
essential for its safe handling and use in experimental settings.
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Property Value Reference
Molecular Formula C11H140
Molecular Weight 162.23 g/mol

Not explicitly available; likely a
Appearance o ) ]

liquid or low-melting solid
Boiling Point Not available
Flash Point Not available
Vapor Pressure Not available

Not specified; likely sparingly
Solubility soluble in water, soluble in

organic solvents
CAS Number 343852-60-8 [1]

Hazard Identification and GHS Classification

2-Phenylcyclopentanol is classified as a hazardous substance. The following table
summarizes its GHS classification.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2 o
Irritation
Aquatic Hazard, Acute 1 H400: Very toxic to aquatic life
] ] H410: Very toxic to aquatic life
Aquatic Hazard, Chronic 1

with long lasting effects

(Data inferred from structurally similar compounds like Phenylcyclohexane)[2]

Signal Word: Warning[2]
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Hazard Pictograms:
o lwualt text

e lwialt text

Toxicological Data

Quantitative toxicological data for 2-Phenylcyclopentanol is not readily available. The
following data for Phenylcyclohexane, a close structural analogue, provides an indication of
potential toxicity.

Toxicity .
. Species Route Value Reference
Endpoint
LD50 (Acute )
Rabbit Dermal >7,940 mg/kg [3]

Dermal)

] ) Irritant to skin
Primary Irritant

] - Dermal and mucous [3]
Effect (Skin)
membranes
Primary Irritant o
- Ocular Irritating effect [3]

Effect (Eye)

e No sensitizing
Sensitization - - [3]
effects known

Note on NOAEL and LOAEL: No Observed Adverse Effect Level (NOAEL) and Lowest
Observed Adverse Effect Level (LOAEL) values specific to 2-Phenylcyclopentanol were not
found in the public domain. These values are crucial for chronic risk assessment and would
need to be determined through specific toxicological studies.[4][5][6]

Experimental Protocols

Detailed experimental protocols for toxicological studies on 2-Phenylcyclopentanol are not
publicly available. The following are generalized methodologies for key toxicological endpoints,
based on standard OECD guidelines.
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Acute Dermal Toxicity (General Protocol based on OECD
402)

Objective: To determine the acute toxicity of a substance applied to the skin.

Methodology:

Test Animals: Healthy, young adult albino rabbits are typically used.

Preparation: The day before the test, the fur on the dorsal area of the animal is clipped.

Application: A single dose of the test substance is applied uniformly to a small area
(approximately 10% of the body surface area). The area is then covered with a porous gauze
dressing and non-irritating tape.

Observation: The animals are observed for mortality, signs of toxicity, and behavioral
changes for at least 14 days. Body weight is recorded weekly.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

Dermal Irritation/Corrosion (General Protocol based on
the Draize Test)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.[7][8]

Methodology:

Test Animals: Albino rabbits are the standard model.

Application: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a shaved
patch of skin and covered with a gauze patch.[7]

Exposure: The exposure duration is typically 4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at specific
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[7][8]
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e Scoring: The severity of the reactions is scored according to a standardized scale.

Eye Irritation/Corrosion (General Protocol based on
HET-CAM Assay)

Objective: To evaluate the eye irritation potential of a substance using an alternative to in vivo
animal testing.[9][10][11][12][13]

Methodology:

o Test System: The Hen's Egg Test on the Chorioallantoic Membrane (HET-CAM) utilizes the
membrane of a fertilized chicken egg.[9][12][13]

o Application: The test substance is applied directly onto the CAM.

» Observation: The membrane is observed for a set period for signs of hemorrhage, lysis
(vessel breakdown), and coagulation.[12][13]

e Scoring: An irritation score is calculated based on the time of onset and severity of these
reactions.[10][13]

First Aid Measures

In the event of exposure to 2-Phenylcyclopentanol, the following first aid measures should be
taken:

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation persists, seek medical attention.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Immediately seek medical attention.

» After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.
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Handling and Storage

e Handling: Wear protective gloves, protective clothing, and eye/face protection. Avoid
breathing dust/fume/gas/mist/vapors/spray. Use only in a well-ventilated area.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from heat, sparks, and open flames.

Logical Relationships in Hazard Assessment

The following diagram illustrates the general workflow for assessing the chemical safety and
hazards of a substance like 2-Phenylcyclopentanol.

Data Collection

|
Euxisting Toxicological Data Data on Structural Analogues |

) gical D
(In Vivo, In Vitro, In Silico)
T T I
: T == ]

L L Y Exposure Assessment
Y

Repeated Dose Toxicity Genotoxicity

Identify Routes of Exposure ‘

Quantify Exposure Levels

[ !
| >
5| Determine NOAELILOAEL [

Risk Characterization

Integrate Hazard, Dose-Response,
and Exposure Information

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b3023607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: A generalized workflow for chemical hazard and risk assessment.

Signaling Pathways and Mechanisms of Toxicity

Currently, there is no specific information available in the scientific literature regarding the
signaling pathways or molecular mechanisms through which 2-Phenylcyclopentanol exerts its
toxic effects. For many organic solvents and irritants, the mechanism of toxicity can involve
non-specific disruption of cell membranes, leading to cytotoxicity.[14][15][16][17][18] More
specific interactions with cellular signaling pathways would require further investigation through
dedicated in vitro and in silico studies.[19][20][21]

The following diagram illustrates a general, hypothetical workflow for investigating the
mechanism of toxicity of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3023607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

